Cas no 1341738-60-0 (3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride
• CAS No: 1341738-60-0
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• MDL: MFCD17226537
• CID: 5244139
• PubChem ID: 62814688
• Update Time: 2026-03-08

3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(DIFLUOROMETHOXY)-2-METHYLBENZENE-1-SULFONYL CHLORIDE
• 3-(DIFLUOROMETHOXY)-2-METHYLBENZENE-1-SULFONYLCHLORIDE
• Benzenesulfonyl chloride, 3-(difluoromethoxy)-2-methyl-
• 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride

• MDL： MFCD17226537
• Inchi： 1S/C8H7ClF2O3S/c1-5-6(14-8(10)11)3-2-4-7(5)15(9,12)13/h2-4,8H,1H3
• InChI Key： HAZJNQQRVXBZEM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1C)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethoxy)-2-methylbenzene-1-sulfonyl Chloride (CAS No. 1341738-60-0)

The chemical compound 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride (CAS No. 1341738-60-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the difluoromethoxy and methyl substituents, make it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing bioactive molecules and agrochemicals, aligning with current trends in green chemistry and sustainable synthesis.

One of the key reasons for the growing demand for 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride is its versatility in cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in creating heterocyclic compounds, which are widely explored in drug discovery. For instance, the sulfonyl chloride group serves as an excellent leaving group, enabling the introduction of sulfur-containing moieties into target molecules. This property is particularly relevant in the design of enzyme inhibitors and receptor modulators, addressing modern challenges in precision medicine.

In recent years, the compound has garnered attention in the context of fluorinated pharmaceuticals, a hot topic in medicinal chemistry. The incorporation of fluorine atoms (via the difluoromethoxy group) enhances metabolic stability and bioavailability, traits highly sought after in drug candidates. Searches for terms like "fluorine in drug design" and "sulfonyl chloride applications" reflect the scientific community's focus on these aspects. Moreover, the compound's potential in crop protection chemicals aligns with global efforts to improve agricultural productivity while minimizing environmental impact.

From a synthetic perspective, 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride is often synthesized via chlorosulfonation of the corresponding benzene derivative. This process highlights the importance of regioselective functionalization, a technique frequently discussed in organic chemistry forums and research publications. The compound's stability under controlled conditions makes it suitable for large-scale production, though handling requires adherence to standard laboratory safety protocols.

The compound's relevance extends to material science, where sulfonyl chlorides are used to modify polymer surfaces or create advanced functional materials. Queries such as "sulfonyl chloride in polymer chemistry" or "difluoromethoxy group properties" are common among researchers exploring these applications. Additionally, its role in proteomics research—particularly in labeling proteins or peptides—further underscores its interdisciplinary utility.

In summary, 3-(difluoromethoxy)-2-methylbenzene-1-sulfonyl chloride (CAS No. 1341738-60-0) is a multifaceted compound bridging gaps between pharmaceutical innovation, agricultural chemistry, and material engineering. Its structural attributes and reactivity profile position it as a critical tool for scientists addressing contemporary challenges in healthcare and sustainability. As interest in fluorinated compounds and sulfur chemistry continues to rise, this compound will likely remain a focal point in cutting-edge research.